Cas no 2137691-35-9 (1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo-
• CAS No: 2137691-35-9
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 5257213
• Update Time: 2025-07-15

1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo-

• Inchi： 1S/C11H8ClNO2/c1-11(6-13)5-7-3-2-4-8(12)9(7)10(14)15-11/h2-4H,5H2,1H3
• InChI Key： YUBRFAXGLJCFDV-UHFFFAOYSA-N
• SMILES： C1(C)(C#N)OC(=O)C2=C(Cl)C=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo-

Introduction to 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo and Its Significance in Modern Chemical Research

The compound with the CAS number 2137691-35-9, identified as 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo, represents a fascinating molecule with a rich structural framework and potential applications in pharmaceutical and chemical research. This heterocyclic compound belongs to the benzopyran class, a family of molecules known for their diverse biological activities and synthetic utility. The presence of functional groups such as the nitrile group and the oxo group, along with the chloro substitution at the 8-position, makes this compound a promising candidate for further exploration in drug discovery and material science.

1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo has garnered attention due to its unique structural features, which contribute to its potential reactivity and biological interactions. The benzopyran core is a well-studied scaffold in medicinal chemistry, often employed in the design of bioactive molecules targeting various therapeutic pathways. The nitrile group at the 3-position introduces a site for further functionalization, enabling the synthesis of derivatives with tailored properties. Additionally, the oxo group at the 1-position enhances electrophilicity, making it susceptible to nucleophilic attacks that can be exploited in synthetic strategies.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their pharmacological potential. 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo fits into this trend as researchers seek to uncover new molecular entities that could lead to breakthroughs in treating complex diseases. The chloro substitution at the 8-position adds another layer of complexity, influencing both electronic and steric properties of the molecule. This can be particularly advantageous when designing molecules that require specific interactions with biological targets.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of a nitrile group and an oxo group provides multiple avenues for chemical modification. For instance, the nitrile group can be hydrolyzed to an amide or reduced to an amine, while the oxo group can participate in condensation reactions or undergo oxidation under appropriate conditions. Such reactivity makes 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo a valuable building block for constructing more complex structures.

The benzopyran scaffold itself has been extensively studied for its pharmacological properties. Many derivatives have shown promise as intermediates in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The structural motif is known for its ability to interact with various biological receptors and enzymes due to its aromaticity and planarity. The presence of additional substituents like chlorine and nitrile groups further modulates these interactions, potentially enhancing binding affinity or selectivity.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques allow researchers to predict how 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo might interact with biological targets at the atomic level. These simulations can guide experimental design by identifying key functional groups that need optimization for improved activity. Such interdisciplinary approaches are crucial for accelerating drug discovery processes.

Moreover, green chemistry principles are increasingly being applied to the synthesis of heterocyclic compounds like 1H-2-Benzopyran-3-carbonitrile, 8-chloro-3,4-dihydro-3-methyl-1-oxo. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. This aligns with global efforts to make chemical synthesis more sustainable and environmentally friendly. By adopting these practices, scientists can ensure that their research not only yields novel compounds but does so responsibly.

The potential applications of this compound extend beyond pharmaceuticals into materials science. Benzopyran derivatives have been explored as components in organic electronics due to their ability to form stable conjugated systems. These systems can be used in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technologies. The electron-withdrawing nature of the nitrile group may enhance charge transport properties when incorporated into such materials.

In conclusion,1H -2-Benzopyran - 3 - carbonitrile ,8 - chloro - 3 ,4 - dihydro - 3 - methyl - 1 - oxo represents a structurally intriguing molecule with significant potential across multiple domains of chemical research . Its unique combination of functional groups , coupled with its benzopyran core , makes it a versatile scaffold for further exploration . As scientific understanding advances , compounds like this one will continue to play a crucial role in developing new therapies , sustainable synthetic methods , and innovative materials . The ongoing study of such molecules underscores their importance in addressing contemporary challenges in science and technology .